Cas no 1403746-66-6 (6-Carbamoylquinoline-3-carboxylic acid)

• Product Name: 6-Carbamoylquinoline-3-carboxylic acid
• CAS No: 1403746-66-6
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD28339652
• CID: 4727247
• PubChem ID: 70896038
• Update Time: 2025-06-08

6-Carbamoylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-carbamoylquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 6-(aminocarbonyl)-
• CLZDNVPHNCYLNY-UHFFFAOYSA-N
• SCHEMBL13386768
• 6-(Aminocarbonyl)-3-quinolinecarboxylic acid
• K10023
• AKOS027338294
• SB70453
• DB-253532
• DB-140220
• 1403746-66-6
• AS-49610
• 6-carbamoylquinoline-3-carboxylicacid
• 6-Carbamoylquinoline-3-carboxylic acid

• MDL： MFCD28339652
• Inchi： 1S/C11H8N2O3/c12-10(14)6-1-2-9-7(3-6)4-8(5-13-9)11(15)16/h1-5H,(H2,12,14)(H,15,16)
• InChI Key： CLZDNVPHNCYLNY-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C=CC(C(N)=O)=CC2=C1)=O

Computed Properties

• Exact Mass: 216.053
• Monoisotopic Mass: 216.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.3

6-Carbamoylquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Carbamoylquinoline-3-carboxylic acid

Introduction to 6-Carbamoylquinoline-3-carboxylic acid (CAS No. 1403746-66-6)

6-Carbamoylquinoline-3-carboxylic acid, identified by the chemical identifier CAS No. 1403746-66-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of heterocyclic molecules known for their broad spectrum of biological activities. The structural features of 6-Carbamoylquinoline-3-carboxylic acid make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases.

The molecular structure of 6-Carbamoylquinoline-3-carboxylic acid consists of a quinoline core substituted with a carboxylic acid group at the 3-position and a carbamoyl group at the 6-position. This unique arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it an intriguing subject for synthetic modifications and biological evaluations. The quinoline scaffold is well-documented for its role in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties.

In recent years, there has been a surge in research focused on quinoline derivatives due to their potential as pharmacological agents. One of the most notable areas of investigation has been their application in oncology. Studies have demonstrated that certain quinoline-based compounds can interfere with critical cellular pathways involved in cancer progression, such as DNA replication and apoptosis regulation. The carbamoyl moiety in 6-Carbamoylquinoline-3-carboxylic acid may contribute to its ability to modulate these pathways by serving as a site for further chemical derivatization or by directly interacting with biological targets.

Moreover, the carboxylic acid group at the 3-position of the quinoline ring provides a versatile handle for chemical modifications, enabling the synthesis of more complex derivatives with enhanced pharmacological properties. For instance, esterification or amidation of this carboxylic acid group can lead to novel compounds with improved solubility, bioavailability, or target specificity. Such modifications are crucial in optimizing drug candidates for clinical translation.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for new drug candidates. These technologies allow researchers to predict the binding affinity and specificity of small molecules like 6-Carbamoylquinoline-3-carboxylic acid to biological targets with high precision. By leveraging these tools, scientists have been able to identify potential lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

The biological activity of 6-Carbamoylquinoline-3-carboxylic acid has been preliminarily investigated in several in vitro assays. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. For example, preliminary data indicate that 6-Carbamoylquinoline-3-carboxylic acid may inhibit the activity of kinases involved in cell signaling pathways that drive tumor growth. Additionally, its interaction with other cellular components suggests potential applications in modulating immune responses and reducing inflammation.

In vivo studies are essential for validating the biological activity observed in vitro and assessing the safety profile of 6-Carbamoylquinoline-3-carboxylic acid. Animal models provide a platform for evaluating both efficacy and toxicity, allowing researchers to determine optimal dosing regimens before human trials. The results from these studies will be critical in determining whether this compound progresses to clinical development.

The synthesis of 6-Carbamoylquinoline-3-carboxylic acid presents an interesting challenge due to its complex structural framework. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, including catalytic processes that minimize waste and improve sustainability.

One particularly noteworthy aspect of quinoline derivatives is their ability to cross cell membranes due to their lipophilic nature. This property makes them suitable candidates for topical applications as well as systemic therapies. The structural features of 6-Carbamoylquinoline-3-carboxylic acid, including its aromatic rings and functional groups, contribute to its membrane permeability while maintaining sufficient solubility for intravenous administration.

The future direction of research on 6-Carbamoylquinoline-3-carboxylic acid will likely focus on expanding its therapeutic applications through further derivatization and clinical investigation. By incorporating insights from structural biology and computational modeling, scientists aim to design analogs with improved potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between academia and industry will be essential in translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion,6-Carbamoylquinoline-3-carboxylic acid (CAS No. 1403746-66-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable candidate for further exploration in drug discovery programs aimed at treating cancer, inflammation, and other diseases.